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. . . Complete Statistical
Trial Identifier & Patient . N
. Treatment Regimen Clearance Significance
Reference Population .
Rate (Day 57) (vs. Vehicle)
Pooled Phase 3 Data  AKs on the Tirbanibulin 1% 49% (pooled (p<0.001)
(NCT03285477 & face or scalp  ointment, once daily data)
NCT03285490) [1] for 5 consecutive days
on a 25 cm? area
Individual Trial 1 [2] AKs on the Tirbanibulin 1% 44% Statistically
face or scalp  ointment, once daily significant
for 5 consecutive days
on a 25 cm? area
Individual Trial 2 [2] AKs on the Tirbanibulin 1% 54% Statistically
face or scalp  ointment, once daily significant

Vehicle Group
(Pooled) [1]

AKs on the
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for 5 consecutive days
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Vehicle ointment, once
daily for 5 consecutive

9% (pooled
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. . . Complete Statistical
Trial Identifier & Patient

. Treatment Regimen Clearance Significance
Reference Population

Rate (Day 57) (vs. Vehicle)

days on a 25 cm? area

| Phase 3 Trial for 100 cm? Area (NCT05279131) [3] | AKs on the face or balding scalp (4-12 lesions in
~100 cm?) | Tirbanibulin 1% ointment, once daily for 5 consecutive days | Exploratory Efficacy: 77.8%

mean reduction in AK lesion count at Day 57 [3] | Not applicable (single-arm study) |

AK = Actinic Keratosis.

Experimental Protocol Details

The pivotal phase 3 trials for tirbanibulin were randomized, double-blind, and vehicle-controlled studies

[1].

¢ Objective: To evaluate the efficacy and safety of tirbanibulin 1% ointment compared to a vehicle
control for treating AKs on the face or scalp [1].

¢ Patient Population: Adults with clinically typical, visible, discrete AKs within a 25 cm? treatment area
on the face or scalp. The majority were male, over 60 years of age, Caucasian, and had Fitzpatrick
skin types I-1ll [1].

e Treatment Protocol: Patients were randomized to apply either tirbanibulin 1% or its vehicle
control to the entire treatment field once daily for five consecutive days [1].

¢ Primary Efficacy Endpoint. Complete clearance was defined as 100% clearance of all AK lesions
identified within the treatment area at baseline, assessed on Day 57 [1].

¢ Follow-up: Patients who achieved complete clearance were followed for up to 12 months to assess
recurrence rates [1].

Mechanism of Action

Tirbanibulin is a first-in-class, synthetic microtubule inhibitor with a dual mechanism of action, which

contributes to its antiproliferative and antitumoral effects in actinic keratosis lesions [1] [4] [5].
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Comparative Context and Clinical Implications

o Efficacy vs. Other Therapies: While no direct comparative trials are available, systematic reviews
note that the complete clearance rates for tirbanibulin are lower than the 70% to 75% rates
typically reported for fluorouracil and imiquimod [2]. However, its favorable tolerability and short
treatment duration are significant advantages [1] [6].

o Safety and Tolerability: The most common adverse events were mild, transient local skin reactions
(e.g., erythema, flaking/scaling) at the application site [1] [2]. Systemic adverse events were not
observed, giving it a favorable safety profile [1].
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¢ Field Cancerization Treatment: Tirbanibulin is a field-directed therapy, meaning it treats both
visible lesions and the surrounding subclinically damaged skin (field cancerization), which is crucial
for preventing recurrence [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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